Cas no 2229290-60-0 (2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229290-60-0
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6000893
• PubChem ID: 165882534
• Update Time: 2025-05-19

2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid
• 2229290-60-0
• EN300-1960811

• Inchi： 1S/C11H9F3O2/c1-6-3-2-4-7(8(6)12)10(9(15)16)5-11(10,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： FTJVURCGWFHSCW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229290-60-0)

2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229290-60-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropane ring structure, which is flanked by fluorinated aromatic and fluoro-substituted phenyl groups. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various biochemical applications.

The structural features of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid are particularly noteworthy due to the presence of fluorine atoms. Fluorine is a halogen element that can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule when incorporated into its structure. In this case, the two fluorine atoms at the 2-position of the cyclopropane ring and the fluoro-substituent on the phenyl ring contribute to the compound's overall reactivity and potential biological activity.

The cyclopropane ring itself is a key structural motif in pharmaceutical chemistry. Its three-membered carbon framework introduces considerable strain, which can be exploited to enhance interactions with biological targets. This strain can be relieved upon binding to a receptor, potentially leading to high-affinity interactions. Additionally, the presence of carboxylic acid functionality at the 1-position of the cyclopropane ring provides a site for further chemical modifications, such as esterification or amidation, which can tailor the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential biological activity of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluoro-substituted phenyl group, in particular, has been shown to modulate electron density and enhance binding interactions with target proteins.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological profiles. For instance, modifications to the fluoro-substituent on the phenyl ring have been investigated for their ability to improve metabolic stability while maintaining biological activity. These findings align with broader trends in drug discovery, where fluorinated compounds are increasingly recognized for their therapeutic potential.

The synthesis of 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

One of the most intriguing aspects of this compound is its potential application in designing novel therapeutic agents. The combination of a strained cyclopropane ring and fluorinated aromatic groups creates a versatile scaffold that can be further modified to target specific disease pathways. Researchers are exploring its utility in developing treatments for conditions such as cancer, neurodegenerative disorders, and autoimmune diseases.

The role of fluorine in modulating drug properties cannot be overstated. Fluorine atoms can enhance binding affinity by participating in hydrogen bonding or by influencing electronic distributions around the molecule. Additionally, they can improve pharmacokinetic profiles by increasing lipophilicity or metabolic stability. These attributes make 2,2-difluoro-1-(2-fluoro-3-methylphenyl)cyclopropane-1-carboxylic acid an attractive candidate for further development.

As research continues to uncover new applications for this compound, it is likely that CAS No. 2229290-60-0 will play an increasingly important role in pharmaceutical development. The ability to fine-tune its structure while maintaining its core pharmacophoric features offers a powerful platform for designing next-generation therapeutics.